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Compound of Interest

Compound Name: 3-AQC
Cat. No.: B10783418
Get Quote

This document provides detailed protocols for the preparation of stock solutions for two
compounds commonly abbreviated as 3-AQC: 3-Aminoquinuclidine dihydrochloride and 6-
Aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC). Researchers should verify the specific
compound required for their experimental needs by checking the CAS number.

Section 1: 3-Aminoquinuclidine Dihydrochloride
(CAS No. 6530-09-2)

Application: 3-Aminoquinuclidine dihydrochloride is a versatile building block in pharmaceutical
development, particularly for drugs targeting neurological disorders.[1][2] It is also utilized in
neuroscience research to investigate neurotransmitter systems.[1]

Physicochemical Data and Solubility

3-Aminoquinuclidine dihydrochloride is typically supplied as a solid. It is soluble in water, which
makes it suitable for preparing agqueous stock solutions.[1][3]
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Parameter Value Source
Molecular Formula C7H16CIl2N2 [4]
Molecular Weight 199.12 g/mol [4]
Appearance Solid [5]
Primary Solvent Water [11[3]
) Room Temperature, Inert
Storage (Solid) [4]
Atmosphere

Experimental Protocol: Preparation of Aqueous Stock
Solution

This protocol describes the preparation of a 10 mM aqueous stock solution of 3-
Aminoquinuclidine dihydrochloride.

Materials:

e 3-Aminoquinuclidine dihydrochloride (CAS No. 6530-09-2)
e High-purity sterile water (e.g., Milli-Q or equivalent)

o Calibrated analytical balance

 Sterile conical tubes (e.g., 15 mL or 50 mL)

» Sterile serological pipettes or micropipettes

» \ortex mixer

 Sterile microcentrifuge tubes for aliquots

Procedure:

» Safety Precautions: Before starting, review the Safety Data Sheet (SDS).[3][6] Wear
appropriate personal protective equipment (PPE), including gloves and safety glasses.
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o Calculate Required Mass: To prepare 10 mL of a 10 mM stock solution, calculate the mass of
3-Aminoquinuclidine dihydrochloride needed.

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass = 0.010 mol/L x 0.010 L x 199.12 g/mol = 0.019912 g = 19.91 mg

o Weigh the Compound: Carefully weigh approximately 19.91 mg of 3-Aminoquinuclidine
dihydrochloride powder using an analytical balance.

» Dissolution: Transfer the weighed powder to a sterile 15 mL conical tube. Add 10 mL of
sterile water to the tube.

e Mixing: Cap the tube securely and vortex until the solid is completely dissolved. Ensure the
solution is clear.

» Aliquoting: Dispense the stock solution into smaller, single-use, sterile microcentrifuge tubes.
This prevents contamination and degradation from repeated freeze-thaw cycles.[7]

e Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
and preparation date. Store the aliquots under the appropriate conditions as outlined in the
table below.

Storage and Stability of Stock Solutions

Proper storage is critical to maintain the stability and activity of the stock solution.

Storage Temperature Shelf Life Notes

Sealed storage, away from
-20°C 1 month ]
moisture.[7]

Recommended for long-term
-80°C 6 months
storage.[7]

Note: Always handle the compound in a well-ventilated area.[3]

Workflow Diagram
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Caption: Workflow for preparing 3-Aminoquinuclidine dihydrochloride stock solution.
Section 2: 6-Aminoquinolyl-N-hydroxysuccinimidyl
Carbamate (AQC) (CAS No. 148757-94-2)

Application: AQC is a pre-column derivatization reagent used for the analysis of primary and
secondary amines, such as amino acids, by HPLC with fluorescence detection.[8][9][10] It
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reacts with amines to form stable, highly fluorescent derivatives, enabling detection at
picomolar levels.[3][9]

Physicochemical Data and Solubility

AQC is typically supplied as a hygroscopic solid and is soluble in organic solvents but sparingly
soluble in aqueous buffers.[5]

Parameter Value Source
Molecular Formula C14H11N304 [5]
Molecular Weight 285.3 g/mol [5]
Appearance Solid [5]
) DMSO, Dimethylformamide
Primary Solvents [5]
(DMF)

~5 mg/mL[5] or 100 mg/mL

Solubility in DMSO (ultrasonication may be [518]
needed)[8]

Solubility in DMF ~1 mg/mL [5]

Storage (Solid) -20°C (Hygroscopic) [5]

Experimental Protocol: Preparation of DMSO Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of AQC in anhydrous DMSO.
Materials:

e 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate (AQC) (CAS No. 148757-94-2)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance
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Sterile, low-retention microcentrifuge tubes

Micropipettes with low-retention tips

Vortex mixer

Inert gas (e.g., Argon or Nitrogen), optional

Procedure:

Safety Precautions: Review the SDS for AQC and DMSO. Perform all work in a chemical
fume hood. Wear appropriate PPE, including chemical-resistant gloves and safety glasses.

o Equilibrate Reagent: Allow the AQC vial to warm to room temperature before opening to
prevent moisture condensation, as the compound is hygroscopic.[5]

o Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution:
o Mass (g) = 0.010 mol/L x 0.001 L x 285.3 g/mol = 0.002853 g = 2.85 mg

» Weigh the Compound: Directly weigh approximately 2.85 mg of AQC into a sterile
microcentrifuge tube.

o Dissolution: Add 1 mL of anhydrous DMSO to the tube.[8] For maximum solubility in aqueous
buffers later, AQC should first be dissolved in DMSO.[5]

o Mixing: Cap the tube securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming or sonication can be used to aid dissolution if necessary.[11] Purging the vial
with an inert gas before capping can improve stability.[5]

» Aliquoting and Storage: Dispense into small, single-use aliquots in low-retention tubes. This
is critical to avoid repeated freeze-thaw cycles and moisture contamination.[11]

Storage and Stability of Stock Solutions

AQC solutions require careful storage to prevent degradation.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://cdn.caymanchem.com/cdn/insert/30877.pdf
https://www.medchemexpress.com/aqc.html
https://cdn.caymanchem.com/cdn/insert/30877.pdf
https://www.targetmol.com/compound/3-aqc
https://cdn.caymanchem.com/cdn/insert/30877.pdf
https://www.targetmol.com/compound/3-aqc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Storage Temperature Shelf Life Notes
) Store protected from moisture.
-20°C (Solid) > 4 years
[5]
Recommended for stock
-80°C (In Solvent) ~1 year solutions.[11] Avoid repeated

freeze-thaw cycles.[11]

Note: Aqueous solutions of AQC are not recommended for storage longer than one day.[5]

Workflow Diagram
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Caption: Workflow for preparing 6-Aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC)
stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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